![molecular formula C15H18N2O3 B5083918 N'-(3-cyclohexen-1-ylcarbonyl)-4-methoxybenzohydrazide](/img/structure/B5083918.png)
N'-(3-cyclohexen-1-ylcarbonyl)-4-methoxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-cyclohexen-1-ylcarbonyl)-4-methoxybenzohydrazide, commonly known as CMH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMH is a hydrazide derivative that has been synthesized through a multistep process, and its unique chemical structure has led to the exploration of its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of CMH varies depending on its application. In anticancer research, CMH has been shown to induce apoptosis in cancer cells by activating the caspase pathway. In Alzheimer's disease research, CMH has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, leading to an increase in acetylcholine levels in the brain. The exact mechanism of action of CMH in materials science is still under investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CMH vary depending on its application. In anticancer research, CMH has been shown to induce apoptosis in cancer cells, leading to cell death. In Alzheimer's disease research, CMH has been shown to increase acetylcholine levels in the brain, leading to improved cognitive function. The effects of CMH in materials science are still under investigation.
Advantages and Limitations for Lab Experiments
One advantage of using CMH in lab experiments is its high purity and yield, making it suitable for various applications. However, one limitation of using CMH is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for research on CMH. In medicinal chemistry, further studies are needed to optimize the structure of CMH for its anticancer properties. In Alzheimer's disease research, further studies are needed to investigate the potential of CMH as a therapeutic agent. In materials science, further studies are needed to explore the unique properties of materials synthesized using CMH as a building block. Overall, CMH has significant potential for various applications, and further research is needed to fully explore its capabilities.
Synthesis Methods
The synthesis of CMH involves a multistep process that begins with the reaction of 4-methoxybenzoic acid with thionyl chloride to produce 4-methoxybenzoyl chloride. This intermediate is then reacted with cyclohexene to produce 4-methoxybenzoylcyclohexene. The final step involves the reaction of this intermediate with hydrazine hydrate to produce CMH. The synthesis of CMH has been optimized to produce high yields and purity, making it suitable for various research applications.
Scientific Research Applications
CMH has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, CMH has been explored as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In biochemistry, CMH has been studied for its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. In materials science, CMH has been used as a building block for the synthesis of novel materials with unique properties.
Properties
IUPAC Name |
N'-(cyclohex-3-ene-1-carbonyl)-4-methoxybenzohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-20-13-9-7-12(8-10-13)15(19)17-16-14(18)11-5-3-2-4-6-11/h2-3,7-11H,4-6H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEDYAHSHDZRATA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NNC(=O)C2CCC=CC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49643766 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.